Cas no 139173-05-0 (Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester)
![Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester structure](https://www.kuujia.com/scimg/cas/139173-05-0x500.png)
139173-05-0 structure
Product name:Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester
CAS No:139173-05-0
MF:C15H15N3O4S
MW:333.362302064896
CID:1272894
Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester
- Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester
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- Inchi: 1S/C15H15N3O4S/c1-3-22-15(20)12-10-11(18-23-12)14(19)17-13(16-10)8-4-6-9(21-2)7-5-8/h4-7,13,16H,3H2,1-2H3,(H,17,19)
- InChI Key: XSDCEPPQNREEAW-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(OC)C=C2)NC(=O)C2=NSC(C(OCC)=O)=C2N1
Computed Properties
- Exact Mass: 333.07845
Experimental Properties
- Density: 1.332±0.06 g/cm3(Predicted)
- Boiling Point: 583.4±50.0 °C(Predicted)
- PSA: 89.55
- pka: 11.68±0.40(Predicted)
Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester Related Literature
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
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Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
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